Cas no 120670-20-4 (Nitrous-15N acid,3-methylbutyl ester)

Nitrous-15N acid,3-methylbutyl ester Properties

Names and Identifiers

• Nitrous-15N acid,3-methylbutyl ester
• 3-methylbutyl nitrite
• ISOAMYL NITRITE-[15N]
• [15N]-isoamyl nitrite
• 3-methylbutyl ((15)N)nitrite
• 491268_ALDRICH
• isoamyl ((15)N)nitrite
• isoamyl 15N-nitrite
• isoamyl nitrite (15N)
• Isoamyl nitrite-15N
• Isopentyl nitrite-15N
• 15N Labeled isoamyl nitrite
• isoamylnitrite-15n98+atom%15n
• ISOAMYL NITRITE-15N, 99 ATOM % 15N
• Isoamyl nitrite-15N, 98 atom % 15N, 97% (CP)
• DTXSID60480167
• J-004377
• SCHEMBL1330919
• 120670-20-4
• Isoamyl nitrite-15N,99 atom % 15n
• ISOAMYL NITRITE-15N
• isopentyl nitrite-15n
• +Expand

• InChIKey： OWFXIOWLTKNBAP-PTQBSOBMSA-N
• Inchi： InChI=1S/C5H11NO2/c1-5(2)3-4-8-6-7/h5H,3-4H2,1-2H3/i6+1
• SMILES： O=[15N]OCCC(C)C

Computed Properties

• Exact Mass: 118.076013488g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 118.076013488g/mol
• Heavy Atom Count: 8
• Complexity: 63.4
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Refractive Index: n20/D 1.386(lit.)
• Boiling Point: 99 °C(lit.)
• Flash Point: 50 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.879 g/mL at 25 °C(lit.)